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Compound of Interest

Compound Name: Succinic anhydride-13C2

Cat. No.: B3065980 Get Quote

An in-depth exploration of the chemical properties, structure, and applications of isotopically

labeled Succinic Anhydride-13C2.

Succinic anhydride-13C2 is a stable isotope-labeled version of succinic anhydride, a versatile

molecule with significant applications in pharmaceutical synthesis and metabolic research. This

guide provides a comprehensive overview of its chemical and physical properties, structure,

synthesis, and key applications, with a focus on its utility for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
Succinic anhydride-13C2, with the empirical formula ¹³C₂C₂H₄O₃, is a colorless solid at room

temperature.[1][2] The incorporation of two carbon-13 isotopes into its structure provides a

distinct mass shift, making it an invaluable tool for tracing and quantification in mass

spectrometry-based studies.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3065980?utm_src=pdf-interest
https://www.benchchem.com/product/b3065980?utm_src=pdf-body
https://www.benchchem.com/product/b3065980?utm_src=pdf-body
https://www.benchchem.com/product/b3065980?utm_src=pdf-body
https://en.wikipedia.org/wiki/Succinic_anhydride
https://www.sigmaaldrich.com/SG/en/product/aldrich/603902
https://www.sigmaaldrich.com/SG/en/product/aldrich/603902
https://www.benchchem.com/pdf/Synthesis_and_Isotopic_Purity_of_Succinic_acid_1_4_C_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula ¹³C₂C₂H₄O₃ [2]

Molecular Weight 102.06 g/mol [2]

CAS Number 67519-25-9 [2]

Appearance
Colorless crystalline needles or

solid
[1][2]

Melting Point 118-120 °C [2][4]

Boiling Point 261 °C [2][4]

Isotopic Purity ≥99 atom % ¹³C [2]

Chemical Purity ≥99% (CP) [2]

Structural Information
The structure of succinic anhydride-13C2 features a five-membered ring containing two

carbonyl groups, with the carbon-13 isotopes typically positioned at the carbonyl carbons

(succinic anhydride-1,4-¹³C₂). This specific labeling is crucial for its application in metabolic flux

analysis and as an internal standard.[3][5]
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Synthesis of Succinic Anhydride-13C2
The primary route for the synthesis of succinic anhydride-13C2 involves the catalytic

hydrogenation of its corresponding labeled precursor, maleic anhydride-1,4-¹³C₂. This reaction
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specifically targets the carbon-carbon double bond within the maleic anhydride ring.[3]

Maleic Anhydride-1,4-¹³C₂

H₂ / Pd/C
(Catalytic Hydrogenation)

Succinic Anhydride-1,4-¹³C₂

Reduction
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Synthesis of Succinic Anhydride-1,4-¹³C₂.

Experimental Protocol: Catalytic Hydrogenation
A detailed protocol for the synthesis of succinic anhydride-1,4-¹³C₂ from maleic anhydride-1,4-

¹³C₂ is as follows:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon or

Nitrogen), dissolve maleic anhydride-1,4-¹³C₂ in anhydrous tetrahydrofuran (THF).[3]

Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst to the solution.[3]

Hydrogenation: Connect the flask to a hydrogenation apparatus (e.g., Parr hydrogenator or a

balloon setup). Evacuate the flask and backfill with hydrogen gas. Repeat this process three

times. Pressurize the vessel with hydrogen gas and stir the reaction mixture vigorously at

room temperature.[3]

Work-up: Upon completion of the reaction, the catalyst is typically removed by filtration. The

solvent is then removed under reduced pressure to yield the crude succinic anhydride-1,4-

¹³C₂.

Applications in Research and Drug Development
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Succinic anhydride and its isotopically labeled forms are valuable in various scientific domains.

Metabolic Research and Flux Analysis
Succinic acid is a key intermediate in the citric acid cycle (TCA cycle).[5] The use of ¹³C-labeled

succinic acid precursors, such as succinic anhydride-¹³C₂, allows researchers to trace

metabolic pathways and quantify metabolic fluxes using techniques like Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry.[3][5] The analysis of ¹³C-¹³C spin-

spin coupling patterns provides detailed insights into metabolic activity.[5]

Drug Synthesis and Prodrug Strategies
Succinic anhydride serves as a versatile building block in the synthesis of active

pharmaceutical ingredients (APIs).[6] Its reactivity allows for esterification and amidation

reactions, which are fundamental for modifying molecular structures.[6] The succinyl group can

be introduced to create prodrugs, potentially improving a drug's solubility, bioavailability, and

half-life.[6][7]

ADC Linker
Succinic anhydride can function as a non-cleavable linker in antibody-drug conjugates (ADCs).

[8][9] It can react with amine or hydroxyl groups on a targeting polypeptide to attach a

therapeutic agent.[8][10]

Analytical Workflow
The characterization and quantification of succinic anhydride-13C2 and its metabolites rely

on a combination of analytical techniques.
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Sample Preparation

Analytical Techniques

Data Analysis
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Analytical workflow for Succinic Anhydride-¹³C₂.

Spectroscopic Data
¹³C NMR Spectroscopy: The ¹³C NMR spectrum of succinic anhydride is characterized by two

distinct signals for the carbonyl and methylene carbons due to the molecule's symmetry.[5]

Isotopic labeling with ¹³C introduces additional complexity and provides valuable information on

labeling patterns and metabolic pathways.[5][11]

Infrared (IR) Spectroscopy: The IR spectrum of succinic anhydride shows two characteristic

carbonyl (C=O) stretching peaks due to symmetric and asymmetric stretching vibrations.[12]

Mass Spectrometry (MS): Mass spectrometry is a highly sensitive method for determining the

isotopic distribution of labeled compounds. For succinic anhydride-13C2, the molecular ion

peak will be shifted by +2 m/z units compared to the unlabeled compound.[2]

Safety and Handling
Succinic anhydride is classified as a skin and eye irritant and may cause respiratory issues with

prolonged exposure.[2][13] It should be handled in a well-ventilated area, and personal
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protective equipment should be worn.[14] It is sensitive to moisture and should be stored in a

cool, dry place in a tightly sealed container.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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